Cas no 81467-37-0 ( )

• Product Name: &nbsp
• CAS No: 81467-37-0
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 883432
• PubChem ID: 4285882
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(benzylcarbamothioyl)acetamide
• AKOS004010383
• NSC118967
• DTXSID60401574
• 1-acetyl 3-benzylthiourea
• NSC-118967
• 81467-37-0
•  

• Inchi： 1S/C10H12N2OS/c1-8(13)12-10(14)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,11,12,13,14)
• InChI Key： ULUBKYNATFLFJD-UHFFFAOYSA-N
• SMILES： S=C(NC(C)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2Ų